6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 6,7-dimethyl-3-[2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C18H23N5O2S2/c1-10-11(2)19-18-23(17(10)25)14(9-26-18)8-15(24)22-6-4-13(5-7-22)16-21-20-12(3)27-16/h13-14H,4-9H2,1-3H3
• InChI Key: WTYNRFJQJKZOEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(C1=O)C(CS2)CC(=O)N3CCC(CC3)C4=NN=C(S4)C)C
• Molecular Formula: C18H23N5O2S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 1396861-15-6

Description

6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a complex synthetic organic compound designed for advanced pharmaceutical and biological research. This hybrid molecule features a thiazolo[3,2-a]pyrimidin-5-one core linked via an oxoethyl spacer to a piperidine-substituted 1,3,4-thiadiazole ring. This specific structural architecture, incorporating multiple nitrogen-containing heterocycles, is frequently explored in medicinal chemistry for its potential to interact with a variety of biological targets. Compounds with these structural motifs are often investigated as key intermediates or potential inhibitors in drug discovery programs, particularly in areas such as oncology and the treatment of neurodegenerative diseases . The integrated 1,3,4-thiadiazole component is a privileged scaffold in drug design, known for its diverse biological activities, which makes this compound a valuable candidate for screening against novel targets . Researchers can utilize this chemical entity as a building block for the synthesis of more complex molecules or as a lead compound for structure-activity relationship (SAR) studies. It is supplied with guaranteed high purity and consistency to ensure reliable and reproducible experimental results. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound features a thiazolo[3,2-a]pyrimidine core, which is known for various biological activities. The presence of a thiadiazole moiety enhances its potential as an antimicrobial and anticancer agent.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of thiadiazole derivatives. Thiadiazoles are recognized for their ability to inhibit bacterial growth and exhibit antifungal properties. For instance, compounds with similar structures have shown effective inhibition against various strains of bacteria and fungi, suggesting that our compound may possess similar capabilities.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 100 µg/mL
Escherichia coli	< 125 µg/mL
Candida albicans	< 150 µg/mL

Anticancer Activity

Research indicates that thiazolo[3,2-a]pyrimidine derivatives can exhibit significant anticancer activity. For example, compounds derived from this class have been tested against various cancer cell lines such as MDA-MB-231 (breast cancer) and HCT116 (colon cancer). The results have shown that these compounds can induce apoptosis in cancer cells.

Case Study:
A study by Da Silva et al. evaluated the cytotoxicity of thiazolidinone derivatives against glioblastoma multiforme cells. The results demonstrated that certain derivatives significantly decreased cell viability, suggesting a promising avenue for further research on similar compounds like our target molecule .

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity: Compounds containing thiadiazole and thiazole rings often inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Induction of Apoptosis: Similar compounds have been shown to activate apoptotic pathways in cancer cells through the upregulation of pro-apoptotic factors.
• Antioxidant Properties: Some derivatives possess antioxidant capabilities that help in reducing oxidative stress within cells.

Comparison with Similar Compounds

Comparison with Structural Analogs

Thiazolo[3,2-a]Pyrimidine Derivatives

Compound A :

• Name : 3-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]-6,7-dimethyl-2H-thiazolo[3,2-a]pyrimidin-5-one
• CAS : 953214-66-9
• Key Differences :
  • Replaces the thiadiazole-piperidine group with a 4-ethylpiperazine ring.
  • Molecular weight (336.5 g/mol) is significantly lower due to the absence of the thiadiazole moiety.
  • Likely exhibits improved aqueous solubility compared to the target compound due to the piperazine’s basic nitrogen.

Compound B :

• Name : Ethyl 5-phenyl-2,3-dioxo-7-methyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• Key Differences :
  • Features a phenyl group at position 5 and a carboxyethyl substituent at position 6 .
  • The electron-withdrawing ester group may reduce metabolic stability compared to the target compound’s thiadiazole-piperidine group.

Property	Target Compound	Compound A	Compound B
Molecular Formula	C₁₉H₂₇N₆O₂S₂ (estimated)	C₁₆H₂₄N₄O₂S	C₁₇H₁₅N₃O₃S
Molecular Weight (g/mol)	~459.6	336.5	341.4
Key Substituents	Thiadiazole-piperidine	Ethylpiperazine	Phenyl, carboxyethyl
Potential Bioactivity	Antimicrobial (inferred)	Unreported	Antimicrobial, enzyme inhibition

Thiadiazole-Containing Analogs

Compound C :

• Name: 1-Alkyl-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• Key Differences: Replaces the thiazolo[3,2-a]pyrimidine core with a thieno[2,3-d]pyrimidine system. Substitutes 1,3,4-oxadiazole for 1,3,4-thiadiazole, altering electronic properties (oxygen vs. sulfur) . Reported antimicrobial activity suggests that sulfur in the target compound’s thiadiazole may enhance efficacy against resistant strains.